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Compound of Interest

Compound Name: 3-Methyladipic acid

Cat. No.: B11946464 Get Quote

Essential Safety and Handling Guide for 3-
Methyladipic Acid
This guide provides immediate safety, handling, and disposal protocols for 3-methyladipic
acid, tailored for research, scientific, and drug development professionals. Following these

procedures is crucial for ensuring a safe laboratory environment.

Chemical Identifier:

Name: 3-Methyladipic acid

Synonyms: 3-methyl-hexanedioic acid

CAS Number: 3058-01-3

EC Number: 221-293-3

Hazard Identification and Classification
3-Methyladipic acid is classified with the following hazards:

Skin Irritation (Category 2): Causes skin irritation.[1]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.
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Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)
Adherence to the following PPE guidelines is mandatory to minimize exposure and ensure

personal safety.

Protection Type Required PPE Specifications

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times when

handling the chemical to

protect against splashes.

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended. Inspect

gloves for tears or holes before

use.

Respiratory Protection
NIOSH-approved N95 dust

mask or higher

Required when handling the

powder form to avoid

inhalation of dust particles.

Use in a well-ventilated area or

under a chemical fume hood.

Body Protection Laboratory coat

A standard lab coat should be

worn to protect skin and

clothing from contamination.
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Operational Plan: Handling and Disposal
1. Preparation and Handling:

Ventilation: Always handle 3-methyladipic acid in a well-ventilated area, preferably within a

certified chemical fume hood, to minimize inhalation of dust.

Avoiding Dust Formation: Take care to avoid the formation and dispersion of dust during

handling and weighing.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.

Spill Preparedness: Have a spill kit readily available. The kit should contain absorbent

materials suitable for organic acids.

2. Accidental Exposure First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap

and water. If skin irritation occurs, seek medical advice.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

3. Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

4. Disposal Plan:
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Waste Collection: Collect all waste material containing 3-methyladipic acid in a designated,

labeled, and sealed container.

Disposal Route: Dispose of the chemical waste in accordance with all applicable federal,

state, and local environmental regulations. Do not allow the product to enter drains or

waterways. It may be necessary to have all wash water collected for treatment before

disposal.

Quantitative Data Summary
Property Value

Molecular Formula C₇H₁₂O₄

Molecular Weight 160.17 g/mol

Appearance White powder/solid

Melting Point 100-102 °C

Boiling Point 230 °C at 30 mmHg

Flash Point 171 °C

Experimental Workflow
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Preparation

Handling

Cleanup & Disposal Safety Actions

Don Personal Protective Equipment (PPE)

Prepare well-ventilated work area (Fume Hood)

Carefully weigh 3-Methyladipic acid, avoiding dust

Perform experimental procedure

Decontaminate work surfaces In case of spill, contain and clean with absorbent material

If Spill Occurs

In case of exposure, follow first aid procedures

If Exposure Occurs

Collect waste in a labeled, sealed container

Dispose of waste per institutional and local regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Methyladipic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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